Cas no 1780629-16-4 (2,2-difluoro-3-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2,2-difluoro-3-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1780629-16-4
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6425049
• PubChem ID: 105510202
• Update Time: 2025-10-29

2,2-difluoro-3-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-3-(trifluoromethyl)phenylpropanoic acid
• EN300-1946302
• 2,2-difluoro-3-[3-(trifluoromethyl)phenyl]propanoic acid
• 1780629-16-4

• Inchi： 1S/C10H7F5O2/c11-9(12,8(16)17)5-6-2-1-3-7(4-6)10(13,14)15/h1-4H,5H2,(H,16,17)
• InChI Key： CSKWMJJVWBKQSJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC=C(C(F)(F)F)C=1)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-3-(trifluoromethyl)phenylpropanoic acid

2,2-Difluoro-3-(3-(Trifluoromethyl)Phenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1780629-16-4, commonly referred to as 2,2-difluoro-3-(3-(trifluoromethyl)phenyl)propanoic acid, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a phenyl ring and two fluorine atoms on the propanoic acid backbone. These features contribute to its distinct chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2,2-difluoro-3-(3-(trifluoromethyl)phenyl)propanoic acid in drug discovery. Its fluorinated structure enhances its lipophilicity and stability, which are desirable traits for pharmaceutical compounds. Researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase, a target enzyme in Alzheimer's disease.

In addition to its pharmacological applications, 2,2-difluoro-3-(3-(trifluoromethyl)phenyl)propanoic acid has been investigated for its role in materials science. Its fluorinated groups impart unique electronic and thermal properties, making it a candidate for advanced polymers and coatings. A 2023 paper in *Macromolecules* reported that incorporating this compound into polymer matrices significantly improves their thermal stability and mechanical strength, suggesting its potential use in high-performance materials.

The synthesis of 2,2-difluoro-3-(3-(trifluoromethyl)phenyl)propanoic acid involves a multi-step process that typically includes Friedel-Crafts acylation followed by fluorination and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of the compound, reducing production costs and minimizing waste.

From an environmental perspective, understanding the fate and toxicity of 2,2-difluoro-3-(3-(trifluoromethyl)phenyl)propanoic acid is crucial. Studies have shown that its fluorinated groups can influence its biodegradation rates and bioaccumulation potential. A 2023 environmental toxicology study published in *Environmental Science & Technology* found that while the compound exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low under aerobic conditions.

Looking ahead, the versatility of CAS No. 1780629-16-4 suggests that it will continue to be a focal point for research across multiple disciplines. Its unique combination of fluorinated groups offers opportunities for innovation in drug development, materials science, and beyond. As researchers delve deeper into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.